Cas no 6843-37-4 (N-Methylisonicotinamide)

• Product Name: N-Methylisonicotinamide
• CAS No: 6843-37-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 505387
• Update Time: 2025-05-23

N-Methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,N-methyl-
• N-methyl-4-pyridinecarboxamide
• N-Methylisonicotinamide
• N-Methyl-4-picolylamine
• NSC 87279
• 4-N-Methylcarbamoylpyridine

• Inchi： 1S/C7H8N2O/c1-8-7(10)6-2-4-9-5-3-6/h2-5H,1H3,(H,8,10)
• InChI Key： PLWAKFARFCNHJO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC

Additional information on N-Methylisonicotinamide

N-Methylisonicotinamide: A Comprehensive Overview

N-Methylisonicotinamide, also known as CAS No. 6843-37-4, is a chemical compound that has garnered significant attention in the scientific and industrial communities. This compound is a derivative of isonicotinamide, which itself is a derivative of nicotinic acid, a key component in the synthesis of various pharmaceuticals and agrochemicals. The structure of N-Methylisonicotinamide consists of an isonicotinamide backbone with a methyl group attached to the nitrogen atom, which imparts unique chemical properties and reactivity.

Recent studies have highlighted the potential of N-Methylisonicotinamide in the field of drug discovery. Researchers have explored its role as an intermediate in the synthesis of various bioactive compounds, including antiviral agents and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-Methylisonicotinamide exhibit potent antiviral activity against influenza A virus. This finding underscores the importance of this compound in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, N-Methylisonicotinamide has also found utility in agrochemicals. It serves as a precursor in the synthesis of pesticides and herbicides, contributing to crop protection and yield enhancement. A 2022 research article in Pest Management Science reported that certain derivatives of this compound exhibit selective toxicity against agricultural pests, making them promising candidates for eco-friendly pest control solutions.

The synthesis of N-Methylisonicotinamide involves several methods, each with its own advantages and limitations. One common approach is the methylation of isonicotinamide using methylating agents such as methyl iodide or dimethyl sulfate. This reaction typically occurs under basic conditions to facilitate the nucleophilic substitution process. Another method involves the direct synthesis from nicotinic acid via intermediate steps, which allows for greater control over the product's purity and yield.

From an environmental standpoint, the production and handling of N-Methylisonicotinamide must adhere to strict safety protocols to minimize its impact on ecosystems. While it is not classified as a hazardous chemical under current regulations, proper disposal and waste management practices are essential to prevent contamination of water sources and soil.

Looking ahead, ongoing research aims to optimize the synthesis and application of N-Methylisonicotinamide. Scientists are exploring green chemistry approaches to develop more sustainable methods for its production, reducing reliance on hazardous reagents and energy-intensive processes. Furthermore, investigations into its pharmacokinetics and biocompatibility are expected to pave the way for its use in advanced drug delivery systems.

In conclusion, N-Methylisonicotinamide (CAS No. 6843-37-4) stands as a versatile compound with wide-ranging applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in addressing global challenges in health and agriculture.